N-(3-(tert-butyl)-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-5-phenylisoxazole-3-carboxamide
Overview
Description
N-(3-(tert-butyl)-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-5-phenylisoxazole-3-carboxamide is a useful research compound. Its molecular formula is C22H22N6O3 and its molecular weight is 418.457. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is a pyrazole derivative, which is synthesized from a hydrazine derivative and a pyrazole carboxylic acid. The second intermediate is an isoxazole derivative, which is synthesized from a phenylhydrazine derivative and an α,β-unsaturated ketone. The two intermediates are then coupled using a coupling agent to form the final product.", "Starting Materials": [ "4-methyl-6-oxo-1,6-dihydropyrimidine-2-carboxylic acid", "tert-butyl hydrazine", "3-methyl-1-phenyl-1H-pyrazole-5-carboxylic acid", "phenylhydrazine", "3-(4-chlorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one", "ethyl chloroformate", "triethylamine", "N,N-dimethylformamide", "diethyl ether", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "Synthesis of pyrazole intermediate: 4-methyl-6-oxo-1,6-dihydropyrimidine-2-carboxylic acid is reacted with tert-butyl hydrazine in the presence of triethylamine and N,N-dimethylformamide to form the corresponding hydrazine derivative. This is then reacted with 3-methyl-1-phenyl-1H-pyrazole-5-carboxylic acid in the presence of ethyl chloroformate and triethylamine to form the pyrazole intermediate.", "Synthesis of isoxazole intermediate: Phenylhydrazine is reacted with 3-(4-chlorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one in the presence of sodium bicarbonate and diethyl ether to form the corresponding α,β-unsaturated ketone. This is then reacted with hydroxylamine hydrochloride in the presence of sodium acetate and water to form the isoxazole intermediate.", "Coupling of intermediates: The pyrazole and isoxazole intermediates are coupled using ethyl chloroformate and triethylamine as the coupling agent to form the final product, N-(3-(tert-butyl)-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-5-phenylisoxazole-3-carboxamide." ] } | |
CAS RN |
1210327-51-7 |
Molecular Formula |
C22H22N6O3 |
Molecular Weight |
418.457 |
IUPAC Name |
N-[5-tert-butyl-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]-5-phenyl-1,2-oxazole-3-carboxamide |
InChI |
InChI=1S/C22H22N6O3/c1-13-10-19(29)25-21(23-13)28-18(12-17(26-28)22(2,3)4)24-20(30)15-11-16(31-27-15)14-8-6-5-7-9-14/h5-12H,1-4H3,(H,24,30)(H,23,25,29) |
InChI Key |
YKGXVNMJCVPGSL-UHFFFAOYSA-N |
SMILES |
CC1=CC(=O)NC(=N1)N2C(=CC(=N2)C(C)(C)C)NC(=O)C3=NOC(=C3)C4=CC=CC=C4 |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-{4-ethyl-5-[(4-methylbenzyl)sulfanyl]-4H-1,2,4-triazol-3-yl}-1-[(4-methoxyphenyl)sulfonyl]piperidine](/img/structure/B2790783.png)
![2-(((3-(o-tolyloxy)propyl)thio)methyl)-1H-benzo[d]imidazole](/img/structure/B2790784.png)
![5-chloro-N-(4-(6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)phenyl)thiophene-2-carboxamide](/img/structure/B2790786.png)
![N-(6-methylbenzo[d]thiazol-2-yl)-2-(2-((4-methylbenzyl)thio)thiazol-4-yl)acetamide](/img/structure/B2790789.png)
![4-propyl-N-[(3-propyl-3H-imidazo[4,5-b]pyridin-2-yl)methyl]benzenesulfonamide](/img/structure/B2790793.png)
![5-((2-Chlorophenyl)(3-methylpiperidin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol](/img/structure/B2790796.png)
![5-(Furan-2-yl(4-(2-hydroxyethyl)piperazin-1-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol](/img/structure/B2790797.png)
![N-(2-(benzo[b]thiophen-2-yl)-2-hydroxypropyl)benzo[d][1,3]dioxole-5-carboxamide](/img/structure/B2790798.png)
![N-[2-(4-hydroxyphenyl)ethyl]pyridine-2-carboxamide](/img/structure/B2790800.png)